Bicyclohexyl-3-ene

• Molecular Formula: C12H20
• Molecular Weight: 164.29 g/mol
• IUPAC Name: 4-cyclohexylcyclohexene
• InChI: InChI=1S/C12H20/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1,3,11-12H,2,4-10H2
• InChI Key: NHEQDCVKZARUJD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2CCC=CC2

Description

Bicyclohexyl-3-ene is a useful research compound. Its molecular formula is C12H20 and its molecular weight is 164.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 L four-necked flask equipped with a mechanical stirrer, a thermometer, and a Dean-Stark water separator was charged with 4-cyclohexyl-1-cyclohexanol (0.549 mol), sulfuric acid (0.055 mol), sodium sulfate (0.055 mol), distilled water (40 g), and xylene (100 g), and they were heated and refluxed for 3 hours. After completion of the reaction, the reaction mixture was filtered with a glass filter, the solvent was removed by vacuum distillation, and purification was carried out by silica gel column chromatography (silica gel 60 (70-230 mesh), manufactured by Merck Ltd., elution solvent: n-hexane). The reaction product thus obtained was subjected to vacuum distillation using a kugelrohr distillation apparatus at 120° C./666 Pa to give 81.04 g (90% yield) of 4-cyclohexyl-1-cyclohexene (Formula (18) below). The results of 1H-NMR of this product are shown below.